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Compound of Interest

Compound Name: Triethyl 4-phosphonocrotonate

Cat. No.: B080615 Get Quote

An In-depth Technical Guide to Triethyl 4-
phosphonocrotonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triethyl 4-phosphonocrotonate,

a versatile reagent in organic synthesis. The document details its molecular structure,

physicochemical properties, and core applications, with a focus on its role in the Horner-

Wadsworth-Emmons reaction. Detailed experimental protocols and workflow visualizations are

provided to support its practical application in research and development.

Molecular Structure and Formula
Triethyl 4-phosphonocrotonate is a phosphonate ester that serves as a key building block in

the synthesis of more complex organic molecules.[1] It is recognized for its utility in creating

carbon-carbon double bonds with a high degree of stereoselectivity.

The fundamental details of the molecule are as follows:

Molecular Formula: C10H19O5P[1]

Linear Formula: (C2H5O)2P(O)CH2CH=CHCO2C2H5
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Synonyms: 4-(Diethoxyphosphinyl)-2-butenoic acid ethyl ester, 4-Phosphonocrotonic acid

triethyl ester.[1]

SMILES: CCOC(=O)\C=C\CP(=O)(OCC)OCC

InChI Key: LXLODBXSCRTXFG-BQYQJAHWSA-N

Physicochemical and Quantitative Data
The physical and chemical properties of Triethyl 4-phosphonocrotonate are summarized in

the table below. This data is critical for its proper handling, storage, and application in

experimental setups.

Property Value Reference(s)

Molecular Weight 250.23 g/mol [1]

CAS Number 10236-14-3 [1]

Appearance Colorless to pale yellow liquid [1]

Density 1.128 g/mL at 25 °C [1]

Boiling Point 135 °C at 0.4 mmHg [1]

Refractive Index n20/D 1.455 [1]

Purity/Assay
≥ 89% (GC) or 90% (technical

grade)
[1]

Storage Store at room temperature [1]

Flash Point 113 °C (235.4 °F) - closed cup

Core Application: The Horner-Wadsworth-Emmons
(HWE) Reaction
Triethyl 4-phosphonocrotonate is predominantly used as a reagent in the Horner-

Wadsworth-Emmons (HWE) reaction.[2] This reaction is a powerful and widely used method for
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the stereoselective synthesis of alkenes, particularly favoring the formation of (E)-alkenes

(trans-isomers).[3][4]

The HWE reaction involves the reaction of a stabilized phosphonate carbanion with an

aldehyde or ketone.[3] The phosphonate carbanion, generated by deprotonating Triethyl 4-
phosphonocrotonate with a suitable base, is more nucleophilic and less basic than the ylides

used in the traditional Wittig reaction.[3] A key advantage of the HWE reaction is that the

byproduct, a dialkylphosphate salt, is water-soluble and easily removed during aqueous

workup, simplifying product purification.[3]

Experimental Protocols
Generalized Protocol for the Horner-Wadsworth-
Emmons Olefination
This protocol describes a general procedure for the olefination of an aldehyde using Triethyl 4-
phosphonocrotonate. The specific base, solvent, and temperature may be modified

depending on the substrate.

Materials:

Triethyl 4-phosphonocrotonate

Anhydrous solvent (e.g., Tetrahydrofuran (THF))

Base (e.g., Sodium hydride (NaH), n-Butyllithium (n-BuLi), or DBU/LiCl)[4][5]

Aldehyde or ketone substrate

Anhydrous reaction vessel with a nitrogen or argon atmosphere

Magnetic stirrer

Syringes for reagent addition

Quenching solution (e.g., saturated aqueous ammonium chloride)

Extraction solvent (e.g., ethyl acetate)
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Drying agent (e.g., anhydrous magnesium sulfate)

Methodology:

Preparation of the Phosphonate Carbanion:

Under an inert atmosphere (N2 or Ar), add the anhydrous solvent (e.g., THF) to the

reaction vessel.

Add the base. If using sodium hydride (NaH), it may be washed with hexanes to remove

mineral oil.[6]

Cool the suspension to an appropriate temperature (e.g., 0 °C for NaH or -78 °C for n-

BuLi).[6]

Slowly add Triethyl 4-phosphonocrotonate dropwise to the stirred suspension of the

base.

Allow the mixture to stir for 15-30 minutes to ensure complete formation of the

phosphonate carbanion (a stabilized ylide).[6]

Reaction with the Carbonyl Compound:

Dissolve the aldehyde or ketone substrate in the anhydrous solvent.

While maintaining the reaction temperature (e.g., -78 °C), add the solution of the carbonyl

compound dropwise to the carbanion solution.[6]

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC). The reaction time can range from 15 minutes to several hours.[6]

Reaction Quench and Workup:

Once the reaction is complete, slowly warm the mixture to room temperature.

Quench the reaction by carefully adding a saturated aqueous solution of ammonium

chloride (NH4Cl).
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Transfer the mixture to a separatory funnel and extract the product with an organic solvent

like ethyl acetate.

Combine the organic layers, wash with brine, and dry over an anhydrous drying agent

(e.g., MgSO4 or Na2SO4).

Purification:

Filter off the drying agent and concentrate the organic solution under reduced pressure

using a rotary evaporator.

Purify the resulting crude product by column chromatography on silica gel to obtain the

desired alkene.

Mandatory Visualizations
The following diagrams illustrate the key workflow and reaction mechanism associated with

Triethyl 4-phosphonocrotonate.

Step 1: Carbanion Formation

Step 2: Olefination
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Caption: Workflow of the Horner-Wadsworth-Emmons (HWE) reaction.

Applications in Research and Drug Development
Triethyl 4-phosphonocrotonate is a valuable tool for chemists, particularly in the

pharmaceutical and agricultural sectors.

Pharmaceutical Development: It plays a role in the synthesis of complex, biologically active

molecules.[1] Its ability to form specific alkene isomers is crucial in constructing drug

candidates, including potential anti-cancer compounds and GPR40 agonists.[1]

Natural Product Synthesis: The HWE reaction using phosphonocrotonates is a key step in

the total synthesis of various natural products, such as the macrocyclic core of Ansatrienins.

[2]

Agricultural Chemistry: This compound serves as a precursor for developing herbicides and

pesticides. The phosphonate group can enhance the biological activity of these crop

protection agents.[1]

Organic and Materials Science: Beyond its primary applications, it is used in the creation of

complex organic compounds and is explored for its potential in developing new polymers

and materials.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular structure and formula of Triethyl 4-
phosphonocrotonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080615#molecular-structure-and-formula-of-triethyl-
4-phosphonocrotonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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